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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619

For Immediate Use by Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for 1-(2-
Furyl)ethanol-d3, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The information is targeted towards researchers, scientists, and
professionals in drug development. Given the absence of a specific Safety Data Sheet (SDS)
for the deuterated compound, the following procedures are based on the SDS for its unlabeled
analogue, furfuryl alcohol, and general principles of laboratory safety for handling hazardous
chemicals.

Pre-Disposal Hazard Assessment

1-(2-Furyl)ethanol-d3 should be handled as a hazardous chemical. Based on data for the
structurally similar furfuryl alcohol, this compound is a combustible liquid that is harmful or toxic
if swallowed or in contact with skin, and potentially fatal if inhaled.[1][2][3] It is also a serious
eye irritant and is suspected of causing cancer.[1][2][3] Therefore, preventing its release into
the environment is of paramount importance.

Key Precautionary Measures:
e Do not dispose of 1-(2-Furyl)ethanol-d3 down the drain.

¢ Always consult your institution's Environmental Health and Safety (EHS) department for
specific local regulations.
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» Minimize waste by preparing only the necessary amount of the substance for your
experimental needs.

Summary of Safety and Disposal Information

Characteristic Information Source

Physical State Liquid [21[4]

Combustible liquid,
Harmful/Toxic if swallowed or
in contact with skin, Fatal if
Hazards ) ] [1112][3]
inhaled, Causes serious eye
irritation, Suspected of causing

cancer.

Primary Disposal Route Hazardous Waste Collection [2][5]

_ _ Do not allow to enter drains or
Environmental Precautions [1112]
surface water.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of 1-(2-
Furyl)ethanol-d3 from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are
wearing appropriate PPE, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile).

A laboratory coat.

N

. Waste Segregation:

Do not mix 1-(2-Furyl)ethanol-d3 waste with other waste streams unless explicitly permitted
by your institution's EHS guidelines.
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Keep it separate from incompatible materials, such as strong oxidizing agents.[4]
. Containerization:

Use a dedicated, properly labeled, and leak-proof waste container. High-density polyethylene
(HDPE) is often a suitable choice.[5]

The container must have a secure screw-top cap to prevent spills and evaporation.[5]

For liquid waste, use an inert absorbent material like Chemizorb® or vermiculite to soak up
the chemical before placing it in the waste container.[2]

Never fill a waste container to more than 90% of its capacity.[5]
. Labeling: Clearly label the waste container with the following information:
The words "Hazardous Waste".
The full chemical name: "1-(2-Furyl)ethanol-d3".
The concentration and quantity of the waste.
The date the waste was first added to the container.
The primary hazards (e.g., "Combustible," "Toxic," "Irritant").
. Storage (Satellite Accumulation Area):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[5]

The SAA should be at or near the point of generation and under the control of laboratory
personnel.[5]

Ensure the storage area is secure, well-ventilated, and away from drains and sources of
ignition.[5]

. Waste Pickup and Disposal:
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¢ Once the waste container is full or has reached the storage time limit set by your institution,
arrange for its collection by your institution's EHS or a licensed hazardous waste disposal
contractor.[5]

Disposal Workflow

Start: Have 1-(2-Furyl)ethanol-d3 Waste

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

2. Segregate Waste
(Do not mix with other chemicals)

:

3. Containerize Waste
(Use labeled, sealed container with absorbent)

:

4. Label Container
('Hazardous Waste', Chemical Name, Hazards)

:

5. Store in Satellite Accumulation Area (SAA)

:

6. Arrange for EHS/Contractor Pickup

End: Proper Disposal
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Caption: Disposal workflow for 1-(2-Furyl)ethanol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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